Cas no 1805067-88-2 (4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1805067-88-2
• MF: C₈H₇BrF₂N₂O₃
• MW: 297.053588151932
• CID: 4897058
• Update Time: 2025-07-21

4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C8H7BrF2N2O3/c1-16-8-6(13(14)15)4(2-9)5(3-12-8)7(10)11/h3,7H,2H2,1H3
• InChI Key： AXKQOGFMTXCKFK-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=NC=C1C(F)F)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine

Introduction to 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805067-88-2)

4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805067-88-2) is a highly specialized compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry, agrochemistry, and materials science. This compound, characterized by its bromomethyl, difluoromethyl, methoxy, and nitro substituents on a pyridine ring, has garnered significant attention due to its versatile reactivity and biological activity.

The bromomethyl group in 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine provides a valuable reactive site for various chemical transformations. This functional group can undergo substitution reactions, enabling the synthesis of diverse derivatives with tailored properties. The difluoromethyl substituent, on the other hand, imparts unique electronic and steric effects, which can influence the compound's reactivity and biological activity. The presence of the methoxy group enhances the lipophilicity of the molecule, making it more suitable for applications where membrane permeability is crucial. Lastly, the nitro group introduces strong electron-withdrawing properties, which can modulate the compound's electronic structure and reactivity.

In recent years, 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine has been extensively studied for its potential as a building block in the synthesis of novel pharmaceuticals. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have explored its use in designing inhibitors for kinases, which play critical roles in signal transduction and cell proliferation. The ability to fine-tune the properties of this compound through strategic modifications has made it an attractive candidate for drug discovery programs.

Beyond pharmaceutical applications, 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine has also shown promise in agrochemical research. Its unique combination of functional groups makes it suitable for the development of new herbicides and pesticides. Studies have demonstrated that derivatives of this compound exhibit high efficacy against various plant pathogens while maintaining low toxicity to non-target organisms. This dual benefit makes it a valuable tool in sustainable agriculture practices.

In materials science, 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine has been investigated for its potential use in the synthesis of advanced materials with unique optical and electronic properties. The presence of fluorinated groups and nitro substituents can significantly influence the electronic structure and bandgap of materials derived from this compound. Researchers have explored its use in the development of organic semiconductors and photovoltaic materials, where its tunable properties offer advantages over traditional materials.

The synthesis of 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine typically involves a multi-step process that includes the formation of intermediate compounds with specific functional groups. One common synthetic route involves starting from a substituted pyridine derivative and introducing the bromomethyl, difluoromethyl, methoxy, and nitro groups through a series of well-defined chemical transformations. Recent advancements in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale.

The physical and chemical properties of 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and behavior in different environments. For example, NMR spectroscopy has revealed the specific interactions between the functional groups and their impact on the overall conformation of the molecule.

In terms of safety and handling, while 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks, and all waste should be disposed of according to local environmental guidelines.

To summarize, 4-(Bromomethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1805067-88-2) is a versatile compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups offers opportunities for innovative applications in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for this intriguing molecule, making it an exciting area of study for chemists and scientists worldwide.